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Introduction

Aluminium iodide (All3) is a versatile and reactive inorganic compound that has found
significant application as a catalyst and reagent in organic synthesis. Its history is intrinsically
linked to the discovery and isolation of aluminium metal in the early 19th century. This technical
guide provides a comprehensive overview of the history, discovery, properties, and synthesis of
aluminium iodide, tailored for a scientific audience.

History and Discovery

The formal discovery of aluminium iodide as a distinct compound is not attributed to a single
individual but rather emerged from the systematic investigation of the chemical properties of
aluminium following its isolation. The Danish physicist Hans Christian @rsted is credited with
first producing an impure sample of aluminium in 1825 by reacting aluminium chloride with
potassium amalgam.[1][2] This breakthrough was refined by the German chemist Friedrich
Wohler, who, in 1827, successfully isolated aluminium powder by the reaction of aluminium
chloride with potassium.[3][4][5]

Following the isolation of this new metal, a period of intense study into its reactivity ensued.
Given the high reactivity of aluminium with halogens, it is highly probable that aluminium
iodide was first synthesized in the mid-19th century during these investigations. The work of
French chemist Henri Etienne Sainte-Claire Deville in the 1850s, which focused on the
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industrial production of aluminium and the synthesis of its halides, further solidified the
understanding of these compounds.[1][6]

By the latter half of the 19th century, the reaction between aluminium and iodine was
sufficiently well-known to be a subject of more detailed academic study. A notable publication in
1880 by John Hall Gladstone and Alfred Tribe, titled "The aluminium-iodine reaction," explored
the utility of this reaction in organic synthesis, indicating that the fundamental synthesis of
aluminium iodide was established by this time.[7][8] Their work detailed the use of the "joint
action" of aluminium and iodine to effect chemical transformations, laying the groundwork for
many of the modern applications of aluminium iodide.[7][8]

Physical and Chemical Properties

Aluminium iodide is a white or yellowish, hygroscopic solid in its anhydrous form.[9] Itis a
powerful Lewis acid and reacts vigorously with water.[7] The compound exists as a dimer, Alzls,
in the solid state and in the vapor phase at low temperatures.[9]

Data Presentation

Property Value References
Chemical Formula Allz [9]

Molar Mass 407.69 g/mol 9]
Appearance White to yellowish crystalline ]

solid

Density 3.98 g/cm?3 (anhydrous) 9]

Melting Point 191 °C (decomposes)

Boiling Point 382 °C (sublimes) [7]

Solubility in Water Reacts violently [7]

o i Soluble in ethanol, ether,
Solubility in Organic Solvents o 9]
carbon disulfide

Crystal Structure Monoclinic [7]
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Experimental Protocols

Several methods have been developed for the synthesis of aluminium iodide, yielding either
the anhydrous or hydrated form. The choice of method depends on the desired purity and the
scale of the reaction.

Direct Synthesis of Anhydrous Aluminium lodide

This method involves the direct, highly exothermic reaction between elemental aluminium and
iodine.

Materials:

Aluminium powder (fine)

 lodine crystals

» Sand

o Afew drops of water (as a catalyst)
e Fume hood

e Mortar and pestle

o Evaporating dish

Procedure:

In a fume hood, thoroughly mix a stoichiometric amount of fine aluminium powder and iodine
crystals in a mortar and pestle.

e Place the mixture in an evaporating dish, creating a small indentation in the center of the
powder mound.

o Carefully add a few drops of water to the indentation to initiate the reaction.

e The reaction is vigorous and produces a large amount of purple iodine vapor and heat. The
resulting product is crude aluminium iodide.
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 Purification can be achieved by sublimation under reduced pressure.

Synthesis of Aluminium lodide in an Inert Solvent

This method provides a more controlled reaction compared to the direct synthesis.

Materials:

Aluminium foil or powder

lodine

Anhydrous toluene or hexane

Reflux apparatus (round-bottom flask, condenser)

Heating mantle

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

e Set up areflux apparatus under an inert atmosphere.

» To the round-bottom flask, add aluminium foil or powder and iodine in a stoichiometric ratio.
e Add a sufficient amount of anhydrous toluene or hexane to cover the reactants.

» Heat the mixture to reflux with constant stirring.

e The reaction is complete when the characteristic purple color of iodine disappears.

e The resulting solution of aluminium iodide in the solvent can be used directly for
subsequent reactions, or the solvent can be removed under vacuum to yield solid
aluminium iodide.

Synthesis of Aluminium lodide Hexahydrate

This aqueous method produces the hydrated form of aluminium iodide.
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Materials:

Aluminium hydroxide or aluminium powder

Hydroiodic acid (HI)

Beaker

Stirring rod

Heating plate (optional)
Procedure:

e In a beaker, slowly add a stoichiometric amount of aluminium hydroxide or aluminium
powder to hydroiodic acid with constant stirring.

e The reaction may be gently heated to ensure completion.

e Once the reaction is complete, the solution is filtered to remove any unreacted starting
material.

» The water can be carefully evaporated to crystallize the aluminium iodide hexahydrate
(All3-6H20).

Mandatory Visualization

The following diagram illustrates the direct synthesis of anhydrous aluminium iodide,
highlighting the key reactants, catalyst, and the exothermic nature of the reaction.
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Direct Synthesis of Aluminium Iodide

Products
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Caption: Direct synthesis of aluminium iodide from its elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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